N-Isopropyl-3-nitrobenzamide
Overview
Description
“N-Isopropyl-3-nitrobenzamide” is a chemical compound with the molecular formula C10H12N2O3 . It is used in laboratory settings .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 208.22 .Scientific Research Applications
Fluorescence Emission and Metal Ion Detection
Research on similar nitrobenzamide compounds, such as N-(methylthiazol-2-yl)nitrobenzamides, reveals their potential in fluorescence emission applications. For instance, specific isomers of these compounds show selective reduction in fluorescence emission upon interaction with certain metal ions like Cu²⁺ and Fe²⁺/³⁺. This property allows for the detection and differentiation of these ions, which is valuable in analytical chemistry and environmental monitoring. The study demonstrates the use of such compounds in detecting low concentrations of metal ions that are otherwise challenging to identify using conventional techniques (Phukan, Goswami, & Baruah, 2015).
Structural Formation and Hydrogen Bonding
Research into the isomeric forms of N-(iodophenyl)nitrobenzamides, which are structurally related to N-Isopropyl-3-nitrobenzamide, highlights their ability to form diverse three-dimensional framework structures through hydrogen bonding and other molecular interactions. These structural variations are significant in materials science and crystallography, offering insights into molecular assembly and the design of new materials (Wardell, Low, Skakle, & Glidewell, 2006).
Solubility and Pharmaceutical Applications
Studies on the solubility of nitrobenzamide derivatives in various solvents have been conducted, providing essential data for pharmaceutical formulation and drug delivery. Understanding solubility patterns in different solvents helps in optimizing the bioavailability and stability of pharmaceutical compounds. Such research is crucial for the development of effective drug formulations (Yuan et al., 2019).
Chemical Synthesis and Medicinal Chemistry
Nitrobenzamide compounds are involved in various chemical synthesis processes, which are fundamental in medicinal chemistry. For instance, studies have explored their use in the synthesis of complex organic compounds, such as quinazolin-4(3H)-ones. These processes have implications in the development of new drugs and therapeutic agents (Romero, Salazar, & López, 2013).
Antimicrobial and Antitubercular Activity
Nitrobenzamide derivatives have been investigated for their potential antimicrobial and antitubercular activities. The design and synthesis of novel nitrobenzamide derivatives reveal their efficacy against various bacterial strains, opening new directions for developing antimicrobial agents (Wang et al., 2019).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that nitrobenzamides can undergo a hofmann rearrangement . This rearrangement involves the conversion of an amide to an amine containing one fewer carbon atoms, by treatment with bromine (or chlorine) and alkali . This could potentially lead to changes in the compound’s interaction with its targets.
Biochemical Pathways
Given the lack of specific target information, it is challenging to predict the exact pathways this compound might influence .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Properties
IUPAC Name |
3-nitro-N-propan-2-ylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-7(2)11-10(13)8-4-3-5-9(6-8)12(14)15/h3-7H,1-2H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAZHBIZCDHGGKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70324381 | |
Record name | N-Isopropyl-3-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70324381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50445-53-9 | |
Record name | N-(1-Methylethyl)-3-nitrobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50445-53-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 406569 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050445539 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 50445-53-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406569 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Isopropyl-3-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70324381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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